Cas no 2114968-19-1 (Methyl 3-[4-(trifluoromethyl)phenyl]pyrrolidine-3-carboxylate)

• Product Name: Methyl 3-[4-(trifluoromethyl)phenyl]pyrrolidine-3-carboxylate
• CAS No: 2114968-19-1
• MF: C₁₃H₁₄F₃NO₂
• MW: 273.250974178314
• CID: 5255484
• Update Time: 2025-10-05

Methyl 3-[4-(trifluoromethyl)phenyl]pyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-[4-(trifluoromethyl)phenyl]pyrrolidine-3-carboxylate
• Methyl 3-[4-(trifluoromethyl)phenyl]pyrrolidine-3-carboxylate

• Inchi： 1S/C13H14F3NO2/c1-19-11(18)12(6-7-17-8-12)9-2-4-10(5-3-9)13(14,15)16/h2-5,17H,6-8H2,1H3
• InChI Key： PEBNGSNYAMTWMM-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1(C(=O)OC)CNCC1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 337
• XLogP3: 2.2
• Topological Polar Surface Area: 38.3

Additional information on Methyl 3-[4-(trifluoromethyl)phenyl]pyrrolidine-3-carboxylate

Comprehensive Overview of Methyl 3-[4-(trifluoromethyl)phenyl]pyrrolidine-3-carboxylate (CAS No. 2114968-19-1)

Methyl 3-[4-(trifluoromethyl)phenyl]pyrrolidine-3-carboxylate (CAS No. 2114968-19-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound belongs to the class of pyrrolidine carboxylates, which are known for their versatility in drug discovery and material science. Its molecular structure combines a trifluoromethylphenyl group with a pyrrolidine-3-carboxylate moiety, making it a valuable intermediate for synthesizing bioactive molecules.

The growing interest in fluorinated compounds like Methyl 3-[4-(trifluoromethyl)phenyl]pyrrolidine-3-carboxylate stems from their enhanced metabolic stability and lipophilicity, which are critical properties in modern medicinal chemistry. Researchers are particularly intrigued by its potential applications in designing central nervous system (CNS) drugs and enzyme inhibitors. The trifluoromethyl group (CF3) is a key contributor to these properties, as it often improves binding affinity and bioavailability.

In recent years, the demand for high-purity synthetic intermediates like CAS No. 2114968-19-1 has surged, driven by advancements in high-throughput screening (HTS) and combinatorial chemistry. This compound is frequently explored in the context of fragment-based drug design (FBDD), where its rigid pyrrolidine core serves as a scaffold for optimizing molecular interactions. Additionally, its ester functionality (methyl carboxylate) allows for further derivatization, enabling the creation of diverse analogs.

From an industrial perspective, Methyl 3-[4-(trifluoromethyl)phenyl]pyrrolidine-3-carboxylate is synthesized through multi-step organic reactions, often involving palladium-catalyzed cross-coupling or asymmetric hydrogenation. These methods are aligned with the principles of green chemistry, as researchers seek to minimize waste and improve atom economy. The compound’s stability under standard storage conditions (room temperature, inert atmosphere) further enhances its practicality for large-scale applications.

One of the most frequently asked questions about CAS No. 2114968-19-1 revolves around its spectroscopic characterization. Nuclear magnetic resonance (NMR) and mass spectrometry (MS) data confirm its structural integrity, with distinct peaks for the aromatic protons, pyrrolidine ring, and ester group. These analytical insights are crucial for quality control in commercial batches.

Another trending topic is the compound’s role in proteolysis-targeting chimeras (PROTACs), a revolutionary approach in targeted protein degradation. The trifluoromethylphenyl segment of Methyl 3-[4-(trifluoromethyl)phenyl]pyrrolidine-3-carboxylate can act as a linker or warhead in bifunctional molecules, attracting interest from oncology and neurodegenerative disease researchers.

In summary, Methyl 3-[4-(trifluoromethyl)phenyl]pyrrolidine-3-carboxylate (CAS No. 2114968-19-1) exemplifies the intersection of structural innovation and practical utility in modern chemistry. Its applications span drug development, materials science, and beyond, making it a compound of enduring relevance. As synthetic methodologies evolve, so too will the opportunities to leverage its unique properties for cutting-edge scientific breakthroughs.